Cas no 104942-58-7 (1H-Purine-1,2-diamine)

1H-Purine-1,2-diamine structure
1H-Purine-1,2-diamine structure
Product Name:1H-Purine-1,2-diamine
CAS No:104942-58-7
MF:C5H6N6
MW:150.141338825226
CID:126550
PubChem ID:135813677
Update Time:2025-04-18

1H-Purine-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-1,2-diamine
    • 1H-Purine-1,2-diamine(9CI)
    • purine-1,2-diamine
    • 1,2-diamino-purine
    • 2-imino-7H-purin-1-amine
    • 104942-58-7
    • SCHEMBL4440111
    • DTXSID10626770
    • Inchi: 1S/C5H6N6/c6-5-10-4-3(1-11(5)7)8-2-9-4/h1-2H,7H2,(H2,6,8,9,10)
    • InChI Key: OMXQCGKNMSNBFH-UHFFFAOYSA-N
    • SMILES: N1(C(=N)N=C2C(=C1)NC=N2)N

Computed Properties

  • Exact Mass: 150.06558
  • Monoisotopic Mass: 150.06539422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 92.36
  • LogP: -0.36640
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